Methyl 2-(1-adamantyl)acetate

Specification

• CAS No.: 27174-71-6
• Molecular Formula: C13H20O2
• Molecular Weight: 208.3 g/mol
• IUPAC Name: methyl 2-(1-adamantyl)acetate
• Standard InChI: InChI=1S/C13H20O2/c1-15-12(14)8-13-5-9-2-10(6-13)4-11(3-9)7-13/h9-11H,2-8H2,1H3
• Standard InChI Key: MZIVXJGBKLZCKF-UHFFFAOYSA-N
• SMILES: COC(=O)CC12CC3CC(C1)CC(C3)C2
• Canonical SMILES: COC(=O)CC12CC3CC(C1)CC(C3)C2

Introduction

Chemical Identity and Structure

Methyl 2-(1-adamantyl)acetate is an ester derivative featuring the adamantane scaffold, which is a tricyclic hydrocarbon known for its remarkable stability. The compound contains a methyl acetate group attached to the adamantane cage at the 1-position. This structural arrangement results in a molecule that combines the rigidity of adamantane with the reactivity of an ester group.

Identification Data

The compound is precisely identified through various chemical identifiers, as detailed in the following table:

Parameter	Information
CAS Number	27174-71-6
Molecular Formula	C₁₃H₂₀O₂
Molecular Weight	208.30 g/mol
InChI	InChI=1/C13H20O2/c1-15-12(14)8-13-5-9-2-10(6-13)4-11(3-9)7-13/h9-11H,2-8H2,1H3

The chemical structure consists of an adamantane skeleton (tricyclo[3.3.1.1³,⁷]decane) with an acetate methyl ester group (-CH₂COOCH₃) attached at position 1. This arrangement creates a molecule with distinct three-dimensional characteristics.

Synonyms

The compound is known by several alternative names in scientific literature and commercial contexts:

• Methyl 1-adamantylacetate

• Methyl adamant-1-ylacetate

• Methyl adamantan-1-ylacetate

• 1-Adamantaneacetic acid methyl ester

• Methyl tricyclo[3.3.1.1³,⁷]dec-1-ylacetate

• Tricyclo[3.3.1.1³,⁷]decane-1-acetic acid, methyl ester

• Methyl 2-(1-adamantyl)ethanoate

• 2-(1-adamantyl)acetic acid methyl ester

These synonyms reflect different nomenclature systems and structural perspectives used across various chemical databases and publications.

Physical and Chemical Properties

Methyl 2-(1-adamantyl)acetate exhibits distinctive physical and chemical properties that are essential for understanding its behavior in various applications and reaction conditions.

Environmental and Disposal Considerations

Environmental behavior and proper disposal procedures are important aspects of handling Methyl 2-(1-adamantyl)acetate responsibly.

Disposal Guidelines

The proper disposal of Methyl 2-(1-adamantyl)acetate should follow regulatory guidelines:

• Dispose of in a manner consistent with federal, state, and local regulations

• Avoid release to the environment, particularly water bodies

• Consider chemical waste management services for appropriate disposal

These guidelines help ensure environmental protection and compliance with chemical waste regulations.

Region	Number of Suppliers
China	13
United States	7
United Kingdom	5
Germany	4
Belgium	1
India	1
Total Global	31

This distribution indicates the compound's commercial relevance and availability for research and industrial applications.

Transport Information

Transport regulations for Methyl 2-(1-adamantyl)acetate are important for shipping and logistics considerations.